Cas no 1082730-34-4 ((2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 1082730-34-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD14707551
• CID: 2869895
• Update Time: 2025-10-30

(2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• N-Methyl-3-(3,4,5-trimethoxyphenyl)acrylohydroxamic acid methyl ester

• MDL： MFCD14707551
• Inchi： 1S/C14H19NO5/c1-15(20-5)13(16)7-6-10-8-11(17-2)14(19-4)12(9-10)18-3/h6-9H,1-5H3/b7-6+
• InChI Key： MHHDVXLHZMTKSI-VOTSOKGWSA-N
• SMILES： O(C)C1C(=CC(/C=C/C(N(C)OC)=O)=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 1.8
• Topological Polar Surface Area: 57.2

Additional information on (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Introduction to (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS No. 1082730-34-4)

(2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, identified by its CAS number 1082730-34-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The presence of multiple functional groups, including an amide moiety and a substituted aromatic ring, makes this compound a promising candidate for further investigation in various biochemical pathways.

The structural framework of (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide consists of a conjugated system involving a double bond and an amide group, which is further substituted with a 3,4,5-trimethoxyphenyl group. This particular arrangement of functional groups contributes to the compound's ability to interact with biological targets in diverse ways. The methoxy groups on the aromatic ring enhance lipophilicity and can influence metabolic stability, while the amide linkage provides a site for hydrogen bonding interactions. These features are crucial in determining the compound's pharmacokinetic properties and its potential efficacy in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Specifically, the amide-functionalized aromatic compounds have been studied for their roles in modulating various enzymatic and receptor-mediated processes. For instance, derivatives of this class have shown promise in inhibiting key enzymes involved in inflammatory responses and pain signaling. The unique combination of substituents in (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide suggests that it may exhibit similar properties, making it a valuable scaffold for drug discovery efforts.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in optimizing lead compounds for therapeutic applications. The study of (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide fits within this broader context, as researchers aim to understand how modifications to its core structure can enhance its biological activity and reduce potential side effects. Computational modeling and experimental assays are being employed to elucidate the interactions between this compound and its putative targets. These studies not only provide insights into the mechanisms of action but also guide the design of next-generation analogs with improved pharmacological profiles.

One particularly intriguing aspect of (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide is its potential role as a modulator of neurotransmitter systems. The presence of aromatic rings with methoxy substitutions is commonly associated with compounds that interact with serotonin receptors or other neurotransmitter pathways. Preliminary studies have suggested that derivatives of this class may have anxiolytic or antidepressant effects, although further research is needed to confirm these findings. The ability to fine-tune the pharmacological properties of such compounds through structural modifications offers a promising avenue for developing new treatments for neurological disorders.

Another area where this compound shows promise is in the context of anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The amide group in (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide provides a scaffold for designing molecules that can inhibit key pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). By targeting these enzymes, it may be possible to develop novel anti-inflammatory agents that offer therapeutic benefits with reduced side effects compared to existing treatments.

In addition to its potential applications in treating neurological and inflammatory conditions, (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide may also have utility in oncology research. The ability of certain aromatic compounds to modulate cell signaling pathways has been explored as a strategy for developing chemotherapeutic agents. The unique structural features of this compound could make it an effective tool for investigating how specific molecular interactions influence cancer cell proliferation and survival. Further preclinical studies are warranted to evaluate its potential as an anticancer therapeutic or as an adjunctive treatment in combination regimens.

From a synthetic chemistry perspective, the preparation of (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide presents interesting challenges due to its complex structural motif. Efficient synthetic routes would involve careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in synthetic methodologies have enabled the preparation of increasingly complex molecules like this one, opening up new possibilities for drug discovery and molecular biology research.

In conclusion, (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS No. 1082730-34-4) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting neurological disorders、inflammatory conditions，and possibly even cancer。Ongoing research efforts are focused on elucidating its biological activities and optimizing its pharmacological properties through structural modifications。As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play an important role in shaping the future landscape of drug discovery。